2-Amino-6-bromobenzonitrile

• IUPAC Name: 2-amino-6-bromobenzonitrile
• InChI: InChI=1S/C7H5BrN2/c8-6-2-1-3-7(10)5(6)4-9/h1-3H,10H2
• InChI Key: ZKZYTSGUONPOPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)C#N)N
• Molecular Formula: C7H5BrN2
• DSSTOX Substance ID: DTXSID30431045
• Molecular Weight: 197.03 g/mol
• CAS No.: 77326-62-6

Description

2-Amino-6-bromobenzonitrile is a useful research compound. Its molecular formula is C7H5BrN2 and its molecular weight is 197.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Bromo-fluorobenzoic Acids

2-Amino-6-bromobenzonitrile serves as a precursor in the synthesis of various bromo-fluorobenzoic acids, which have potential applications in pharmaceuticals and agrochemicals. Zhou Peng-peng (2013) described a process for synthesizing 3-Bromo-2-fluorobenzoic acid, emphasizing low-cost and mild reaction conditions suitable for industrial production (Zhou Peng-peng, 2013).

Synthesis of Substituted 3-Aminoindazoles

Valérie Lefebvre et al. (2010) utilized 2-bromobenzonitriles in a two-step synthesis of substituted 3-aminoindazoles, providing an efficient alternative to typical synthesis methods. These compounds have applications in medicinal chemistry (Lefebvre et al., 2010).

Tacrine Derivatives Synthesis

Makbule Ekiz et al. (2016) conducted research on the synthesis of disubstituted tacrine derivatives, which are important in the development of Alzheimer’s disease treatments. They demonstrated how bromination of 2-aminobenzonitrile can lead to various tacrine derivatives (Ekiz et al., 2016).

Antioxidant and Antimicrobial Agents Synthesis

This compound derivatives are used in synthesizing compounds with antioxidant and antimicrobial properties. For example, Huda R. M. Rashdan et al. (2017) synthesized derivatives that showed promising results in antioxidant and antimicrobial activities (Rashdan et al., 2017).

Green Corrosion Inhibitors

C. Verma et al. (2015) demonstrated the use of 2-aminobenzene-1,3-dicarbonitriles derivatives as green corrosion inhibitors for mild steel, highlighting the environmental benefits of these compounds (Verma et al., 2015).

Synthesis of Chiral Ligands for Asymmetric Catalysis

G. Koch et al. (2010) reported the synthesis of chiral (phosphinoaryl)oxazolines from 2-bromobenzonitrile, demonstrating its utility in producing ligands for asymmetric catalysis (Koch et al., 2010).

Safety and Hazards

2-Amino-6-bromobenzonitrile is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It’s known that this compound is used as a building block in the synthesis of various bioactive molecules .

Mode of Action

It’s known to be involved in the suzuki coupling reaction, a type of palladium-catalyzed cross-coupling reaction . This reaction is used to form carbon-carbon bonds, which are crucial in the synthesis of various organic compounds .

Action Environment

It’s known that the compound should be stored under inert gas (nitrogen or argon) at 2–8 °c .

Biochemical Analysis

Biochemical Properties

2-Amino-6-bromobenzonitrile plays a significant role in biochemical reactions, particularly in the context of enzyme inhibition and protein interactions. It has been observed to interact with enzymes such as PBRM1, a subunit of the PBAF chromatin remodeling complex . PBRM1 contains six bromodomains, and this compound can inhibit the association of PBRM1 with acetylated histone peptides, thereby affecting chromatin binding and cancer pathogenesis . Additionally, this compound may interact with other proteins and biomolecules, influencing various biochemical pathways.

Cellular Effects

This compound has notable effects on various cell types and cellular processes. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the inhibition of PBRM1 by this compound can lead to changes in gene expression patterns, particularly those related to cancer cell proliferation and migration . This compound may also affect other cellular processes, such as apoptosis and cell cycle regulation, by interacting with key signaling molecules and transcription factors.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to the bromodomains of PBRM1, preventing its association with acetylated histone peptides . This inhibition disrupts the normal chromatin remodeling process, leading to altered gene expression and cellular outcomes. Additionally, this compound may interact with other enzymes and proteins, further influencing cellular functions at the molecular level.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability, degradation, and long-term impact on cellular function. Studies have shown that this compound remains stable under specific storage conditions, such as being kept in a dark place at 2-8°C . Over time, the degradation of this compound may lead to reduced efficacy in biochemical assays and cellular studies. Long-term exposure to this compound in in vitro or in vivo studies may result in sustained changes in gene expression and cellular behavior.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit minimal toxicity and exert its biochemical effects without causing significant adverse reactions . At higher doses, this compound may induce toxic effects, such as respiratory irritation, skin irritation, and eye damage . It is crucial to determine the appropriate dosage to balance efficacy and safety in experimental settings.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. This compound may undergo biotransformation through processes such as hydroxylation, leading to the formation of metabolites that can be further processed by cellular enzymes . The presence of this compound can also affect metabolic flux and metabolite levels, influencing overall cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. This compound may be taken up by cells via specific transport mechanisms and subsequently localized to various cellular compartments . The distribution of this compound within tissues can impact its bioavailability and efficacy in biochemical and cellular studies.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound may be directed to specific cellular compartments, such as the nucleus, cytoplasm, or mitochondria, through targeting signals or post-translational modifications . The localization of this compound within these compartments can influence its interactions with biomolecules and its overall biochemical effects.

Synthesis routes and methods

Procedure details

2-Bromo-6-nitrobenzonitrile (5 g) was dissolved in a solution of methanol (100 mL) and dioxane (65 mL) and heated to reflux. Iron powder (4.6 g) was added portion wise over 20 minutes and the mixture was heated at reflux for 4 hours. The mixture was allowed to cool to room temperature, filtered and the filtrate was evaporated under vacuum. The residue was triturated with water and the solid was collected by filtration to give the title compound as a light brown solid (3.8 g).